Cas no 821009-93-2 (1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-)

• Product Name: 1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-
• CAS No: 821009-93-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 715786
• Update Time: 2024-02-04

1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-
• 1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl--bta--oxo-(9CI)
• 1H-Pyrrole-2-propanenitrile, 3-ethyl-5-methyl-β-oxo-

• Inchi： 1S/C12H13NO/c1-3-10-6-9(2)7-11(8-10)12(14)4-5-13/h6-8H,3-4H2,1-2H3
• InChI Key： ZMOPZSPEZOOQTM-UHFFFAOYSA-N
• SMILES： C1(C=C(C(CC#N)=O)C=C(C)C=1)CC

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±42.0 °C(Predicted)
• pka: 8.94±0.19(Predicted)